![molecular formula C12H17N3O2 B3033556 4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)pyridin-3-amine CAS No. 1052705-56-2](/img/structure/B3033556.png)
4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)pyridin-3-amine
Overview
Description
4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)pyridin-3-amine, also known as 4-DAPA, is an organic amine compound that has recently gained attention in the scientific community due to its potential applications in various fields. 4-DAPA is a relatively new compound and has been studied in depth to uncover its potential uses in scientific research.
Scientific Research Applications
Sorption and Removal of Contaminants
One study explored the synthesis of a Mannich base derivative using a cyclic secondary amine, including 1,4-dioxa-8-azaspiro[4.5]decane, for creating a calix[4]arene-based polymer. This polymer showed high efficiency in removing carcinogenic azo dyes from water, with removal rates of 95-99% under certain conditions, demonstrating its potential in water purification technologies (Akceylan, Bahadir, & Yılmaz, 2009).
Synthesis and Structure of Novel Compounds
Another study focused on the synthesis and structural analysis of a compound prepared from 1,4-dioxa-8-azaspiro[4.5]decane through the Mannich reaction. The resultant compound showed growth-regulating activity, indicating potential applications in agricultural sciences (Sharifkanov et al., 2001).
Pharmacological Evaluation
Research on the pharmacological properties of 1,4-dioxa-8-azaspiro[4.5]decanes, such as the synthesis and evaluation of 6-substituted 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes as potential dopamine agonists, has been conducted. Although no central nervous system activity was found in the compounds tested, one displayed potent dopamine agonist activity in peripheral assays, suggesting potential for further pharmacological exploration (Brubaker & Colley, 1986).
Chemical Synthesis and Characterization
Another study presented a short synthesis route to 1-azaadamantan-4-one and its isomers, utilizing 1,4-dioxaspiro[4.5]decan-8-yl-methylamine. This research contributes to the methodology in organic synthesis, potentially aiding the development of new chemical entities (Becker & Flynn, 1992).
Safety and Hazards
1,4-Dioxa-8-azaspiro[4.5]decane may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
Properties
IUPAC Name |
4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyridin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c13-10-9-14-4-1-11(10)15-5-2-12(3-6-15)16-7-8-17-12/h1,4,9H,2-3,5-8,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIXRUXOJWCKEQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)C3=C(C=NC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401217466 | |
Record name | 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-yl)-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401217466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1052705-56-2 | |
Record name | 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-yl)-3-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1052705-56-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-yl)-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401217466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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